Cas no 17624-02-1 ( )

  structure
  structure
Product name: 
CAS No:17624-02-1
MF:C13H8O4
MW:228.20022
CID:906416
PubChem ID:5382529

  Chemical and Physical Properties

Names and Identifiers

    • 1,8-dihydroxyxanthen-9-one
    • 1,8-dihydroxy-9H-xanthen-9-one
    • 1,8-Dihydroxy-xanthen-9-on
    • 1,8-dihydroxy-xanthen-9-one
    • 1,8-Dihydroxyxanthon
    • 1,8-dihydroxyxanthone
    • AC1NTJPX
    • CHEMBL494104
    • CTK0H7231
    • NSC143638
    • Xanthenone-related compound
    • BDBM11317
    • DS-008496
    • DTXSID70419281
    • 17624-02-1
    • NSC-143638
    •  
    • Inchi: InChI=1S/C13H8O4/c14-7-3-1-5-9-11(7)13(16)12-8(15)4-2-6-10(12)17-9/h1-6,14-15H
    • InChI Key: XWPUJQLPABYIPZ-UHFFFAOYSA-N
    • SMILES: C1=CC(=C2C(=C1)OC3=CC=CC(=C3C2=O)O)O

Computed Properties

  • Exact Mass: 228.04224
  • Monoisotopic Mass: 228.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.516
  • Boiling Point: 470.7°C at 760 mmHg
  • Flash Point: 190.3°C
  • Refractive Index: 1.717
  • PSA: 66.76
  • LogP: 2.35740

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